Cas no 690261-94-0 (4-(1H-pyrazol-4-yl)Piperidine)

• Product Name: 4-(1H-pyrazol-4-yl)Piperidine
• CAS No: 690261-94-0
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD11042727
• CID: 2118359
• PubChem ID: 28605195
• Update Time: 2025-10-31

4-(1H-pyrazol-4-yl)Piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-4-yl)Piperidine
• DB-074092
• SCHEMBL4475693
• MFCD11042727
• AKOS000263970
• CS-0454918
• F30836
• F2167-2441
• DTXSID20651533
• Z335442460
• EN300-62897
• 690261-94-0
• BS-13366
• AB62840
• DTXCID80602283
• QCB26194
• 815-585-5

• MDL： MFCD11042727
• Inchi： 1S/C8H13N3/c1-3-9-4-2-7(1)8-5-10-11-6-8/h5-7,9H,1-4H2,(H,10,11)
• InChI Key： PXQUZLDSPUWIHH-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NNC=2)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1H-pyrazol-4-yl)Piperidine

Chemical Profile of 4-(1H-pyrazol-4-yl)Piperidine (CAS No. 690261-94-0)

4-(1H-pyrazol-4-yl)Piperidine, identified by its Chemical Abstracts Service (CAS) number 690261-94-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and piperidine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural combination of a pyrazole ring linked to a piperidine moiety creates a unique scaffold that exhibits promising properties for drug discovery and development.

The pyrazole moiety, characterized by a five-membered aromatic ring containing two nitrogen atoms, is known for its ability to interact with various biological targets, including enzymes and receptors. In contrast, the piperidine ring, a six-membered saturated heterocycle with one nitrogen atom, is frequently incorporated into pharmacophores due to its favorable pharmacokinetic properties and ability to modulate protein-ligand interactions. The synergistic effects of these two structural components make 4-(1H-pyrazol-4-yl)Piperidine a compelling candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel derivatives of 4-(1H-pyrazol-4-yl)Piperidine. These studies have highlighted the compound's potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, virtual screening approaches have identified derivatives of this scaffold that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Such findings underscore the importance of 4-(1H-pyrazol-4-yl)Piperidine as a building block in the quest for next-generation therapeutics.

In the realm of drug discovery, the integration of 4-(1H-pyrazol-4-yl)Piperidine into molecular frameworks has led to the development of compounds with anti-inflammatory, antiviral, and antimicrobial properties. Notably, researchers have synthesized analogs of this compound that demonstrate selective binding to specific biological targets, reducing off-target effects and improving therapeutic efficacy. These achievements align with the broader trend toward precision medicine, where tailored molecular entities address complex diseases with high specificity.

The synthesis of 4-(1H-pyrazol-4-yl)Piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize waste, aligning with sustainable chemistry principles. The scalability of these synthetic routes is crucial for translating laboratory discoveries into industrial production.

From a mechanistic perspective, the interaction between 4-(1H-pyrazol-4-yl)Piperidine and biological targets can be elucidated through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These tools provide insights into the binding mode and affinity of the compound, enabling optimization for improved pharmacological properties. Additionally, computational studies using molecular dynamics simulations have helped researchers predict how modifications to the scaffold might influence activity.

The pharmaceutical industry has shown particular interest in 4-(1H-pyrazol-4-yl)Piperidine due to its versatility as a pharmacophore. Preclinical studies have demonstrated its potential in models of neurological disorders, cardiovascular diseases, and infectious diseases. While these studies are still in early stages, they highlight the compound's promise as a lead molecule for further development. Collaborative efforts between academic researchers and industry scientists are essential to advance these findings toward clinical applications.

Regulatory considerations play a critical role in the development of novel compounds like 4-(1H-pyrazol-4-yl)Piperidine. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before entering preclinical or clinical trials. Furthermore, adherence to international guidelines on chemical safety promotes responsible innovation while safeguarding human health and environmental integrity.

The future direction of research on 4-(1H-pyrazol-4-yl)Piperidine includes exploring its role in combinatorial therapy regimens. By pairing this compound with other agents that target different pathways or receptors, researchers aim to achieve synergistic effects that outperform single-agent treatments. Such approaches are particularly relevant in oncology, where resistance mechanisms often necessitate multifaceted therapeutic strategies.

In conclusion,4-(1H-pyrazol-4-yl)Piperidine (CAS No. 690261-94-0) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of a pyrazole and piperidine moiety offers opportunities for designing novel therapeutics with tailored biological activities. As research progresses，this compound is poised to contribute meaningfully to advancements in drug discovery，providing hope for improved treatments across multiple therapeutic areas.